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Compound of Interest

Compound Name: N-Octylacrylamide

Cat. No.: B157157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-

Octylacrylamide (CAS No. 4223-03-4), a key monomer in the synthesis of various polymers.

Due to the limited availability of precise quantitative solubility data in public literature, this guide

summarizes the existing qualitative and quantitative information and offers a detailed

experimental protocol for researchers to determine solubility in specific organic solvents.

Introduction to N-tert-Octylacrylamide
N-tert-Octylacrylamide, also known as N-(1,1,3,3-tetramethylbutyl)acrylamide, is a hydrophobic

acrylamide derivative. Its structure, featuring a bulky, branched octyl group, imparts unique

properties to polymers, such as improved flexibility, adhesion, and water resistance. These

characteristics make it a valuable component in the formulation of personal care products,

coatings, and adhesives. A clear understanding of its solubility is crucial for optimizing

polymerization processes, developing new formulations, and conducting toxicological and

environmental impact studies.

Solubility Data
The solubility of a substance is a fundamental chemical property that dictates its applications.

While N-tert-Octylacrylamide is generally described as soluble in organic solvents, specific

quantitative data is scarce. The following tables summarize the available information.
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Table 1: Quantitative Solubility of N-tert-Octylacrylamide

Solvent Temperature (°C) Solubility Reference(s)

Water 20 1.01 g/L [1][2]

Table 2: Qualitative Solubility of N-tert-Octylacrylamide in Various Solvents

Solvent Solubility Reference(s)

Methanol Soluble [1][2][3]

Ethanol Soluble [4]

Acetone Soluble [4]

1,4-Dioxane
Soluble (used as a solvent for

polymerization)
[5][6]

Dimethylformamide (DMF)

Soluble (used as a solvent for

copolymerization of a similar

monomer)

[7]

Dimethyl sulfoxide (DMSO)

Soluble (used as a solvent for

copolymerization of a similar

monomer)

[8]

n-Alkanes (e.g., n-heptane)
Soluble (used as a solvent for

dispersion polymerization)
[5][6]

It is important to note that a Safety Data Sheet (SDS) for N-tert-Octylacrylamide reports "no

data available" for solubility, underscoring the lack of comprehensive published data[9].

Experimental Protocol for Solubility Determination
The following protocol describes the widely accepted "shake-flask" method for determining the

thermodynamic equilibrium solubility of N-tert-Octylacrylamide in an organic solvent.

Materials

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB2393160.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2393160.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2393160.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2393160.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2393160_EN.htm
https://www.chembk.com/en/chem/TERTIARY-OCTYL%20ACRYLAMIDE
https://www.chembk.com/en/chem/TERTIARY-OCTYL%20ACRYLAMIDE
https://pubs.rsc.org/en/content/articlelanding/2021/py/d1py00045d
https://pubs.rsc.org/en/content/articlehtml/2021/py/d1py00045d
https://rasayanjournal.co.in/vol-5/issue-3/5.pdf
https://bsj-ojs.uobaghdad.edu.iq/index.php/BSJ/article/download/9095/4600
https://pubs.rsc.org/en/content/articlelanding/2021/py/d1py00045d
https://pubs.rsc.org/en/content/articlehtml/2021/py/d1py00045d
https://www.echemi.com/sds/n-tert-octylacrylamide-pid_Seven35021.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-tert-Octylacrylamide (solid, high purity)

Selected organic solvent (analytical grade)

Glass vials with screw caps

Orbital shaker or rotator

Temperature-controlled environment (e.g., incubator or water bath)

Centrifuge

Syringes and syringe filters (chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Analytical balance

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid N-tert-Octylacrylamide to a glass vial. The presence of

undissolved solid at the end of the experiment is crucial to ensure saturation.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vial and place it on an orbital shaker in a temperature-controlled

environment (e.g., 25 °C).

Shake the mixture for a sufficient time to reach equilibrium. A duration of 24 to 48 hours is

typically recommended.

Separation of Saturated Solution:

After equilibration, let the vial stand to allow the excess solid to settle.
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To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a

high speed.

Carefully withdraw a known volume of the clear supernatant using a syringe.

Filter the supernatant through a chemically resistant syringe filter into a clean vial to

remove any remaining microscopic particles.

Quantification by HPLC:

Prepare a series of standard solutions of N-tert-Octylacrylamide of known concentrations

in the chosen solvent.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the range of the standard curve.

Analyze the standard solutions and the diluted sample solution by HPLC. A C18 column is

often suitable, and the detection wavelength should be set to the absorbance maximum of

N-tert-Octylacrylamide.

Construct a calibration curve by plotting the peak area versus the concentration of the

standard solutions.

Determine the concentration of the diluted sample solution from the calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in appropriate units, such as g/L or mol/L.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of N-tert-

Octylacrylamide solubility using the shake-flask method.
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Separation

Analysis

Add excess N-tert-Octylacrylamide
 to a vial

Add a known volume of
 organic solvent

Shake for 24-48 hours
 at a constant temperature

Centrifuge the vial to
 settle undissolved solid

Filter the supernatant

Dilute the filtered samplePrepare standard solutions

Analyze standards and sample
 by HPLC

Calculate solubility from
 the calibration curve

Click to download full resolution via product page

Caption: Workflow for determining the solubility of N-tert-Octylacrylamide.

Conceptual Solubility Relationship

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b157157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates the relationship between the molecular structure of N-tert-

Octylacrylamide and its general solubility characteristics.

Conceptual Solubility of N-tert-Octylacrylamide

Molecular Structure Solubility Behavior

N-tert-Octylacrylamide

Hydrophobic tert-Octyl Group
 (Non-polar)

Acrylamide Group
 (Polar)

Soluble in non-polar and
 moderately polar organic solvents

 'Like dissolves like' 

Low solubility in highly
 polar solvents (e.g., water)

 Dominance of the
 hydrophobic group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.echemi.com/sds/n-tert-octylacrylamide-pid_Seven35021.html
https://www.benchchem.com/product/b157157#solubility-of-n-octylacrylamide-in-organic-solvents
https://www.benchchem.com/product/b157157#solubility-of-n-octylacrylamide-in-organic-solvents
https://www.benchchem.com/product/b157157#solubility-of-n-octylacrylamide-in-organic-solvents
https://www.benchchem.com/product/b157157#solubility-of-n-octylacrylamide-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

